![molecular formula C15H15N3O2 B3020273 N-[4-(hydrazinocarbonyl)phenyl]-3-methylbenzamide CAS No. 315249-21-9](/img/structure/B3020273.png)
N-[4-(hydrazinocarbonyl)phenyl]-3-methylbenzamide
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Description
The compound "N-[4-(hydrazinocarbonyl)phenyl]-3-methylbenzamide" is a derivative of benzamide, which is a class of compounds known for their diverse biological activities. Benzamides often feature a benzoyl group attached to an amine, and modifications to this structure can lead to compounds with significant pharmacological properties, such as anticonvulsant activities .
Synthesis Analysis
The synthesis of benzamide derivatives typically involves acylation reactions, where an acyl chloride reacts with an amine. For instance, the synthesis of N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide was achieved by reacting 3-methylbenzoyl chloride with 2-amino-2-methyl-1-propanol . Similarly, the synthesis of 4-amino-N-[3-(2-hydroxyethyl)sulfonyl]phenylbenzamide was performed using 3-(2-hydroxyethyl)sulfonylaniline and 4-nitrobenzoyl chloride, followed by catalytic hydrogenation . These methods could potentially be adapted for the synthesis of "N-[4-(hydrazinocarbonyl)phenyl]-3-methylbenzamide" by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of benzamide derivatives is crucial for their biological activity. X-ray diffraction methods have been used to determine the structures of various benzamides, revealing that active compounds adopt a consistent conformation that facilitates the formation of hydrogen bonds to the carbonyl oxygen atom . This conformation is characterized by the orientation of substituents on the phenyl ring relative to the central amide plane, which is a key factor in their activity.
Chemical Reactions Analysis
Benzamide derivatives can undergo various chemical reactions, including hydrogenation and esterification, as part of their synthesis . The reactivity of the hydrazinocarbonyl group in "N-[4-(hydrazinocarbonyl)phenyl]-3-methylbenzamide" could also allow for further chemical transformations, potentially leading to a wide range of azole-based compounds, as demonstrated by the synthesis of azoles from N,N'-bis(hydrazinocarbonyl-ethyl)-1,4-phenylenediamine .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzamide derivatives are influenced by their molecular structure. For example, the presence of substituents can affect the compound's solubility, melting point, and stability. Spectroscopic methods such as NMR, IR, and MS are commonly used to characterize these compounds . The crystal structure, determined by X-ray diffraction, can provide insights into the intermolecular interactions, such as hydrogen bonding and pi-pi conjugation, which can influence the compound's properties and biological activity .
Safety and Hazards
properties
IUPAC Name |
N-[4-(hydrazinecarbonyl)phenyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2/c1-10-3-2-4-12(9-10)14(19)17-13-7-5-11(6-8-13)15(20)18-16/h2-9H,16H2,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYKOWXSAIQPNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C(=O)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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